![molecular formula C13H18ClNO3 B4840015 2-(2-chlorophenoxy)-N-(2-methoxy-1-methylethyl)propanamide](/img/structure/B4840015.png)
2-(2-chlorophenoxy)-N-(2-methoxy-1-methylethyl)propanamide
Overview
Description
2-(2-chlorophenoxy)-N-(2-methoxy-1-methylethyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action and synthesis method. In
Mechanism of Action
The mechanism of action of 2-(2-chlorophenoxy)-N-(2-methoxy-1-methylethyl)propanamide is not fully understood. However, studies have shown that this compound works by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. This leads to the inhibition of cancer cell growth and the induction of apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve glucose metabolism. In addition, this compound has been shown to reduce the accumulation of beta-amyloid plaques in the brain, which are characteristic of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(2-chlorophenoxy)-N-(2-methoxy-1-methylethyl)propanamide in lab experiments is its potent anticancer properties. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer treatments.
However, there are also limitations to using this compound in lab experiments. One of the main limitations is its toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of 2-(2-chlorophenoxy)-N-(2-methoxy-1-methylethyl)propanamide. One potential direction is the development of new cancer treatments based on this compound. Studies have shown that this compound has potent anticancer properties and can inhibit the growth of cancer cells. Further research is needed to determine the optimal dosage and delivery method for this compound in cancer treatment.
Another potential future direction is the study of this compound in the treatment of other diseases such as diabetes and Alzheimer's disease. Studies have shown that this compound can improve glucose metabolism and reduce the accumulation of beta-amyloid plaques in the brain, which are characteristic of Alzheimer's disease. Further research is needed to determine the potential applications of this compound in the treatment of these diseases.
Conclusion:
This compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action and synthesis method. Further research is needed to determine the optimal dosage and delivery method for this compound in cancer treatment, as well as its potential applications in the treatment of other diseases such as diabetes and Alzheimer's disease.
Scientific Research Applications
2-(2-chlorophenoxy)-N-(2-methoxy-1-methylethyl)propanamide has been studied extensively for its potential applications in the field of medicine. One of the most significant applications of this compound is in the treatment of cancer. Studies have shown that this compound has potent anticancer properties and can inhibit the growth of cancer cells.
In addition to its anticancer properties, this compound has also been studied for its potential in the treatment of other diseases such as diabetes and Alzheimer's disease. Studies have shown that this compound can improve glucose metabolism and reduce the accumulation of beta-amyloid plaques in the brain, which are characteristic of Alzheimer's disease.
Properties
IUPAC Name |
2-(2-chlorophenoxy)-N-(1-methoxypropan-2-yl)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO3/c1-9(8-17-3)15-13(16)10(2)18-12-7-5-4-6-11(12)14/h4-7,9-10H,8H2,1-3H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZGPBDOEGKTRJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC(=O)C(C)OC1=CC=CC=C1Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.